Methyl 4-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]benzoate

• Molecular Formula: C16H15F3N2O2
• Molecular Weight: 324.30 g/mol
• IUPAC Name: methyl 4-[3-(trifluoromethyl)-4,5,6,7-tetrahydroindazol-1-yl]benzoate
• InChI: InChI=1S/C16H15F3N2O2/c1-23-15(22)10-6-8-11(9-7-10)21-13-5-3-2-4-12(13)14(20-21)16(17,18)19/h6-9H,2-5H2,1H3
• InChI Key: UVFRWLQYBMQDEH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)N2C3=C(CCCC3)C(=N2)C(F)(F)F

Description

Methyl 4-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]benzoate is a useful research compound. Its molecular formula is C16H15F3N2O2 and its molecular weight is 324.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 4-iodobenzoate (1.40 g, 5.34 mmol), 3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazole (1.22 g, 6.42 mmol), copper (I) iodide (1 mol %, 10 mg, 0.05 mmol), trans-1,2-diaminocyclohexane (10 mol %, 62 mg, 0.54 mmol) and potassium carbonate (1.56 g, 11.3 mmol) in 1,4-dioxane (8 ml) was stirred at 180° C. in a microwave reactor for 45 minutes, then fresh copper (I) iodide (1 mol %, 10 mg, 0.05 mmol) and trans-1,2-diaminocyclohexane (10 mol %, 62 mg, 0.54 mmol) were added and the reaction stirred at 180° C. in a microwave reactor for 1 h 45 minutes. The reaction mix was cooled and added to a 50 g pre-packed silica column which was then eluted from 0-50% ethyl acetate in petroleum ether to give a crop of the title compound as a brown oil (630 mg, 36%).